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Compound of Interest

Compound Name: RGX-104

Cat. No.: B1679319 Get Quote

For Immediate Release: This document provides essential safety and logistical information for

the proper disposal of RGX-104, a potent liver-X nuclear hormone receptor (LXR) agonist.

Researchers, scientists, and drug development professionals must adhere to these procedural

guidelines to ensure a safe laboratory environment and maintain regulatory compliance.

RGX-104, also known as Abequolixron, is an experimental small molecule compound

investigated for its potential in cancer immunotherapy. Due to its biological activity and potential

hazards, all waste containing RGX-104, including the pure compound, solutions, and

contaminated laboratory materials, must be treated as hazardous chemical waste.

Summary of Key Disposal Principles
Disposal of RGX-104 and associated waste must be conducted in accordance with all

applicable national, state, and local regulations. The primary principle is to prevent the release

of this active pharmacological agent into the environment.
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Waste Stream Recommended Disposal Method

Unused/Expired RGX-104 (Solid)
Dispose of as hazardous chemical waste. Do

not discard in regular trash or down the drain.

Solutions Containing RGX-104
Collect in a sealed, properly labeled, and leak-

proof hazardous waste container.

Contaminated Labware (e.g., vials, pipette tips,

gloves, weighing paper)

Place in a designated, sealed, and clearly

labeled hazardous waste container.

Spill Cleanup Materials
Collect all materials used for spill cleanup into a

sealed, hazardous waste container.

Physical and Chemical Properties of RGX-104
A comprehensive understanding of the physical and chemical properties of RGX-104 is crucial

for its safe handling and disposal.

Property Value

Chemical Name Abequolixron

Synonyms RGX-104, SB-742881

CAS Number 610318-54-2[1]

Molecular Formula C₃₄H₃₃ClF₃NO₃[1]

Molecular Weight 596.08 g/mol [1]

Appearance White to off-white solid[2]

Solubility
Soluble in DMSO (e.g., 125 mg/mL)[3];

Insoluble in water[4]

Storage
Store at 4°C, protect from light. In solvent, store

at -80°C for up to 6 months.[2]

Step-by-Step Disposal Protocol
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Adherence to the following step-by-step protocol is mandatory for the safe disposal of RGX-
104.

Segregation: At the point of generation, all waste contaminated with RGX-104 must be

segregated from other laboratory waste streams. This includes unused compounds, stock

solutions, and all contaminated consumables.

Containment:

Solid Waste: Place unused or expired RGX-104 and contaminated solids (e.g., weighing

paper, gloves, pipette tips) into a designated, robust, and sealable hazardous waste

container.

Liquid Waste: Collect all solutions containing RGX-104 in a dedicated, leak-proof, and

shatter-resistant container. This container must be kept closed when not in use.

Labeling: All hazardous waste containers must be accurately and clearly labeled with the

words "Hazardous Waste," the full chemical name "RGX-104 (Abequolixron)," and the CAS

number (610318-54-2).

Storage of Waste: Store hazardous waste containers in a designated, secure area away

from incompatible materials, following all institutional guidelines for hazardous waste

storage.

Disposal Request: Arrange for the collection of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Do not attempt to dispose of this waste through standard

municipal channels. The Safety Data Sheet for RGX-104 specifies that disposal should be to

a regulated landfill site or other approved method for hazardous or toxic wastes, and

collection should be arranged through a specialized disposal company.[5]

RGX-104 Signaling Pathway and Experimental
Workflow
RGX-104 is an agonist of the Liver X Receptor (LXR), which plays a key role in regulating lipid

metabolism and inflammation. In the context of cancer immunotherapy, RGX-104 activates the
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LXR, leading to the transcriptional activation of the Apolipoprotein E (ApoE) gene.[6] This, in

turn, leads to the depletion of myeloid-derived suppressor cells (MDSCs), which are known to

inhibit anti-tumor immune responses.[7][8]
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RGX-104 signaling pathway leading to enhanced anti-tumor immunity.

A typical experimental workflow for assessing the in vitro activity of RGX-104 involves several

key steps, from cell culture to data analysis.
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Start

1. Cell Culture
(e.g., cancer cell lines,

immune cells)

3. Treat Cells with RGX-104
(various concentrations)

2. Prepare RGX-104 Stock Solution
(in DMSO)

4. Incubate
(specific time period)

5. Perform Cell-Based Assay
(e.g., viability, gene expression,

cytokine production)

6. Data Acquisition & Analysis

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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